Cas no 650599-60-3 (1,1'-Biphenyl, 4-chloro-4'-hexadecyl-)
650599-60-3 structure
Product Name:1,1'-Biphenyl, 4-chloro-4'-hexadecyl-
CAS No:650599-60-3
MF:C28H41Cl
MW:413.078147649765
CID:409033
PubChem ID:71377484
Update Time:2025-04-19
1,1'-Biphenyl, 4-chloro-4'-hexadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4-chloro-4'-hexadecyl-
- 1-chloro-4-(4-hexadecylphenyl)benzene
- DTXSID80800121
- 4-CHLORO-4'-HEXADECYL-1,1'-BIPHENYL
- 650599-60-3
-
- Inchi: 1S/C28H41Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25-17-19-26(20-18-25)27-21-23-28(29)24-22-27/h17-24H,2-16H2,1H3
- InChI Key: HLSXYVAFMCMEGC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 412.28993
- Monoisotopic Mass: 412.2896790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 16
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 4-chloro-4'-hexadecyl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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